Cas no 2097963-17-0 (4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid)

• Product Name: 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid
• CAS No: 2097963-17-0
• MF: C₁₂H₉F₂NO₃
• MW: 253.201570272446
• CID: 5723454
• PubChem ID: 121205109
• Update Time: 2025-09-23

4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethyl)-6-(furan-2-yl)-2-methylpyridine-3-carboxylic acid
• AKOS026713796
• 4-(difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid
• starbld0028611
• F1967-2682
• 2097963-17-0
• 3-Pyridinecarboxylic acid, 4-(difluoromethyl)-6-(2-furanyl)-2-methyl-
• 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid

• Inchi： 1S/C12H9F2NO3/c1-6-10(12(16)17)7(11(13)14)5-8(15-6)9-3-2-4-18-9/h2-5,11H,1H3,(H,16,17)
• InChI Key： WNYNECGGMJAYHZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2=CC=CO2)=NC(C)=C1C(=O)O)F

Computed Properties

• Exact Mass: 253.05504947g/mol
• Monoisotopic Mass: 253.05504947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 372.7±42.0 °C(Predicted)
• pka: 0.75±0.25(Predicted)

Additional information on 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid

Recent Advances in the Study of 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid (CAS: 2097963-17-0)

In recent years, the compound 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid (CAS: 2097963-17-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and furan substituents, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the inhibitory effects of 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid on specific inflammatory pathways. The researchers utilized in vitro and in vivo models to demonstrate its ability to suppress key pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent. The study also highlighted the compound's favorable pharmacokinetic profile, including its oral bioavailability and metabolic stability.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which explored the anticancer properties of this compound. Through high-throughput screening and molecular docking studies, the researchers identified its interaction with specific oncogenic targets, such as PI3K and mTOR pathways. The results indicated that 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid could induce apoptosis in cancer cells while exhibiting minimal cytotoxicity toward normal cells, making it a promising candidate for further development.

From a synthetic chemistry perspective, recent efforts have been directed toward improving the yield and scalability of 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid. A 2023 study in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which reduced the number of steps and improved overall efficiency. This advancement is crucial for facilitating large-scale production and future clinical trials.

In summary, the growing body of research on 4-(Difluoromethyl)-6-(furan-2-yl)-2-methylnicotinic acid underscores its therapeutic potential and highlights the need for further investigation. Future studies should focus on its clinical translation, including toxicity profiling and formulation optimization, to fully realize its applications in medicine.